Cas no 2184147-36-0 (1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one
• CAS No: 2184147-36-0
• MF: C₁₇H₂₇N₅O₂
• MW: 333.42858338356
• CID: 5311383
• PubChem ID: 133862674
• Update Time: 2025-06-11

1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2184147-36-0
• 1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one
• F6619-5766
• AKOS040709678
• 1-(Hexahydro-1H-azepin-1-yl)-2-[4-(4-methoxy-2-pyrimidinyl)-1-piperazinyl]ethanone

• Inchi： 1S/C17H27N5O2/c1-24-15-6-7-18-17(19-15)22-12-10-20(11-13-22)14-16(23)21-8-4-2-3-5-9-21/h6-7H,2-5,8-14H2,1H3
• InChI Key： OCPOWTJKMUMOGT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CN1CCN(C2=NC=CC(OC)=N2)CC1

Computed Properties

• Exact Mass: 333.21647512g/mol
• Monoisotopic Mass: 333.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.6±60.0 °C(Predicted)
• pka: 6.37±0.40(Predicted)

Additional information on 1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one

Research Brief on 1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one (CAS: 2184147-36-0)

1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one (CAS: 2184147-36-0) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

The compound features a unique structural motif combining an azepane ring with a piperazine-linked 4-methoxypyrimidine moiety. Recent studies have focused on its role as a potential kinase inhibitor, with particular interest in its selectivity profile against various kinase families. Preliminary in vitro data suggest promising activity against certain cancer-related kinases, though the exact molecular targets remain under investigation.

Synthetic approaches to 1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one have been optimized in recent publications, with emphasis on improving yield and purity. The most efficient route involves a multi-step synthesis starting from commercially available 2-chloro-4-methoxypyrimidine, followed by sequential nucleophilic substitutions and coupling reactions. Analytical characterization by NMR and mass spectrometry has confirmed the structure and purity of the compound.

Pharmacological evaluation of this compound has revealed interesting pharmacokinetic properties, including moderate plasma protein binding and reasonable metabolic stability in human liver microsomes. These characteristics suggest potential for further development as a drug candidate, though additional optimization may be required to improve solubility and oral bioavailability.

Recent cellular studies have demonstrated that 1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one exhibits antiproliferative effects in certain cancer cell lines at micromolar concentrations. Mechanistic studies suggest these effects may be mediated through modulation of cell cycle progression and induction of apoptosis, though the precise molecular mechanisms require further elucidation.

Ongoing research is exploring structure-activity relationships (SAR) around this scaffold, with particular focus on modifications to the azepane and pyrimidine moieties. Early SAR data indicate that the methoxy group at the 4-position of the pyrimidine ring is critical for maintaining biological activity, while modifications to the azepane ring can influence selectivity and potency.

The compound's potential as a chemical probe for biological studies is being investigated, with particular interest in its ability to selectively modulate specific signaling pathways. Recent chemical proteomics studies have begun to map its interaction network within cells, providing insights into its polypharmacology.

Future research directions for 1-(azepan-1-yl)-2-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]ethan-1-one include comprehensive target identification studies, in vivo efficacy evaluation in relevant disease models, and further optimization of its drug-like properties. The compound represents an interesting starting point for the development of novel therapeutic agents targeting currently undrugged kinases or other biological targets.